Cas no 62965-35-9 (N-Boc-L-tert-Leucine)

N-boc-l-tert-leucine is a leucine derivative

N-Boc-L-tert-Leucine structure

Product Name:N-Boc-L-tert-Leucine

CAS No:62965-35-9

Molecular Formula:C₁₁H₂₁NO₄

Molecular Weight:231.28874

MDL:MFCD00065574

CID:57953

PubChem ID:160871193

N-Boc-L-tert-Leucine Properties

Names and Identifiers

- Boc-L-tert-Leucine
- N-BOC-L-tert-Leucine
- Boc-tBu-Gly-OH
- Boc-Tle-OH
- NALPHA-tert-Butoxycarbonyl-L-tert-leucine
- N-(tert-Butoxycarbonyl)-L-leucine
- N-(tert-Butoxycarbonyl)-L-tert-leucine
- (2S)-2-[(tert-butoxycarbonyl) amino]- 3,3-dimethyl butanoic acid
- (S)-2-((tert-Butoxycarbonyl)amino)-3,3-dimethylbutanoic acid
- Boc-L-alpha-t-butylglycine
- N-tert-Butoxycarbonyl-L-tert-leucine
- (2S)-2-tert-butoxycarbonylamino-3,3-dimethylbutanoic acid
- (S)-N-Boc-tert-leucine
- BOC-L-TLE-OH
- BOC-L-T-LEUCINE
- BOC-TBU-GLYCINE
- Boc-tert-butyl-glycine
- Boc-tert-buytl-glycine
- BOC-TLE
- N-(tert-butoxycarbonyl)-3-methyl-L-valine
- N-[(1,1-Dimethylethoxy)carbonyl]-3-methyl-L-valine
- N-BOC-(L)-T-LEUCINE
- N-tert-Butoxyc
- RARECHEM EM WB 0082
- tert-butyl N-[(1S)-2,2-dimethyl-1-carboxypropyl]carbamate
- (S)-2-(Boc-amino)-3,3-dimethylbutyric Acid
- (S)-2-(tert-Butoxycarbonylamino)-3,3-dimethylbutyric Acid
- (S)-N-Boc-2-Amino-3,3-dimethylbutyric acid
- N-Boc-L-tert-leucine
- MFCD00065574
- 62965-35-9
- N-(tert-butoxycarbonyl)-L-tert-butyglycine
- Valine, N-[(1,1-dimethylethoxy)carbonyl]-3-methyl-
- BCP22202
- (s)-2-(tert-butoxycarbonylamino)-3,3-dimethylbutanoic acid
- CS-W008945
- AKOS015841338
- B3754
- J-300341
- N-(tert-Butoxycarbonyl)-L-tert-leucine; (S)-N-Boc-2-Amino-3,3-dimethylbutyric acid
- tert-butyloxycarbonyl-L-tert-leucine
- A834127
- (2S)-3,3-dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
- boc-l-tert leucine
- Boc-tLeu-OH
- EN300-52856
- AS-14826
- HY-59260
- 2(S)-tert-butoxycarbonylamino-3,3-dimethyl-butyric acid
- EC 613-118-8
- Boc-Tle-OH, >=99.0% (T)
- (s)-n-(tert-butoxycarbonyl)-tert-leucine
- (S)-2-((tert-butoxycarbonyl) amino)-3,3-dimethylbutanoic acid
- AM20100549
- tert-butoxycarbonyl-L-tert-butylglycine
- N-boc-t-leucine
- LRFZIPCTFBPFLX-SSDOTTSWSA-N
- Boc-t-Leu-OH
- N-tert-butyloxycarbonyl-L-tert-butylglycine
- AKOS010366207
- AC-24090
- (S)-2 -[(tert-Butyloxycarbonyl)amino]-3,3-dimethylbutanoic acid
- SCHEMBL57432
- Boc-tert-Leucine
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-3,3-dimethylbutanoic acid
- (2s)-tert-butoxycarbonylamino-3,3-dimethylbutyric acid
- N-(tert-butoxycarbonyl)-L-tert-butylglycine
- N-{[(1,1-dimethylethyl)oxy]carbonyl}-3-methyl-L-valine
- (2S)-2-(tert-Butoxycarbonylamino)-3,3-dimethylbutanoic Acid; (S)-2-(((tert-Butoxy)carbonyl)amino)-3,3-dimethylbutanoic Acid; (S)-2-tert-Butoxycarbonylamino-3,3-dimethylbutyric Acid; N-Boc-L-tert-leucine; N-tert-Butoxycarbonyl-L-tert-butylglycine
- Boc-L-tert-leucine
- (2S)-2-[(tert-butoxycarbonyl)amino]-3,3-dimethylbutanoic acid
- CHEMBL5305116
- CHEBI:231585
- DB-038170
- (S)-N-Boc-2-amino-3,3-dimethylbutyric acid
- N-Boc-L-tert-Leucine
- n-tert-butoxycarbonyl-l-tert-leucine
- +Expand
- MDL： MFCD00065574
- InChIKey： LRFZIPCTFBPFLX-SSDOTTSWSA-N
- Inchi： InChI=1S/C11H21NO4/c1-10(2,3)7(8(13)14)12-9(15)16-11(4,5)6/h7H,1-6H3,(H,12,15)(H,13,14)/t7-/m1/s1
- SMILES： CC(C)(C)[C@H](NC(OC(C)(C)C)=O)C(O)=O

Computed Properties

Exact Mass: 231.14700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 6
Monoisotopic Mass: 231.147
Heavy Atom Count: 16
Complexity: 273
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 75.6A^2

Experimental Properties

LogP: 2.40130
PSA: 75.63000
Refractive Index: 1.469
Boiling Point: 350°C at 760 mmHg
Melting Point: 117.0 to 121.0 deg-C
Flash Point: 165.5±23.2 °C
Color/Form: Solids.
Solubility: Not determined.
Specific Rotation: -4.2 º (c=1% in glacial acetic acid)
Optical Activity: [α]20/D −4.2±0.5°, c = 1% in glacial acetic acid
Density: 1.0630

N-Boc-L-tert-Leucine Security Information

WGK Germany：3
Safety Term：S24/25
Safety Instruction： S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Sealed in dry,Room Temperature
Signal Word：Warning
HazardClass：IRRITANT

N-Boc-L-tert-Leucine Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Boc-L-tert-Leucine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IBKY-5g	Boc-Tle-OH	62965-35-9	98%	5g	$4.00	2024-04-22
A2B Chem LLC	AI54018-5g	Boc-Tle-OH	62965-35-9	98%	5g	$4.00	2024-04-19
AAPPTec	UBL121-25g	Boc-Tle-OH	62965-35-9		25g	$95.00	2024-07-20
abcr	AB256001-10 g	N-Boc-L-tert-leucine, 98%; .	62965-35-9	98%	10g	€75.50	2022-06-11
Ambeed	A124684-5g	Boc-Tle-OH	62965-35-9	98%	5g	$5.0	2024-07-18
Apollo Scientific	OR480602-5g	(2S)-2-(tert-Butoxycarbonylamino)-3,3-dimethyl-butanoic acid	62965-35-9	98%	5g	£20.00	2023-09-02
Chemenu	CM101937-100g	N-Boc-L-tert-Leucine	62965-35-9	98%	100g	$46	2022-08-31
ChemScence	CS-W008945-100g	L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-3-methyl-	62965-35-9	≥98.0%	100g	$50.0	2022-04-26
Crysdot LLC	CD21004954-500g	Boc-Tle-OH	62965-35-9	98%	500g	$356	2024-07-18
MedChemExpress	HY-59260-500mg	N-Boc-L-tert-Leucine	62965-35-9	≥98.0%	500mg	￥350	2023-08-31